Cas no 133775-39-0 (12-amino-10-hydroxy-3a-methyl-2,3,3a,4,11,12,12a,12b-octahydroisoquino[2,1,8-lma]carbazol-5(1H)-one)

• Product name: 12-amino-10-hydroxy-3a-methyl-2,3,3a,4,11,12,12a,12b-octahydroisoquino[2,1,8-lma]carbazol-5(1H)-one
• CAS No: 133775-39-0
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 1233970
• PubChem ID: 3077165

12-amino-10-hydroxy-3a-methyl-2,3,3a,4,11,12,12a,12b-octahydroisoquino[2,1,8-lma]carbazol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• 12-amino-10-hydroxy-3a-methyl-2,3,3a,4,11,12,12a,12b-octahydroisoquino[2,1,8-lma]carbazol-5(1H)-one
• RS-2076
• 133775-39-0
• Isoquino(2,1,8-lma)carbazol-5(1H)-one, 2,3,3a,4,11,12,12a,12b-octahydro-12-amino-10-hydroxy-3a-methyl-, (3aR-(3a-alpha,12-alpha,12a-alpha,12b-alpha))-
• DTXSID30928268
• 12-Amino-10-hydroxy-3a-methyl-2,3,3a,4,11,12,12a,12b-octahydroisoquinolino[2,1,8-lma]carbazol-5(1H)-one

• Inchi： InChI=1S/C19H22N2O2/c1-19-7-3-4-10-12(20)8-11-16-13(5-2-6-14(16)22)21(15(23)9-19)18(11)17(10)19/h2,5-6,10,12,17,22H,3-4,7-9,20H2,1H3
• InChI Key： HIAACXLYUNFLOO-UHFFFAOYSA-N
• SMILES： CC12CCCC3C1C4=C(CC3N)C5=C(N4C(=O)C2)C=CC=C5O

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.25